Cas no 1604018-89-4 (methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate)

• Product Name: methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate
• CAS No: 1604018-89-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 5895180
• PubChem ID: 114337359
• Update Time: 2025-07-09

methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate
• EN300-1459917
• 1604018-89-4
• methyl 2-[(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylidene]acetate

• Inchi： 1S/C13H15NO2/c1-16-13(15)9-10-5-4-8-14-12-7-3-2-6-11(10)12/h2-3,6-7,9,14H,4-5,8H2,1H3/b10-9-
• InChI Key： XCQAYDAAKLLTRH-KTKRTIGZSA-N
• SMILES： O(C)C(/C=C1\C2C=CC=CC=2NCCC\1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines Benzazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzazepines

Additional information on methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate

Research Briefing on Methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate (CAS: 1604018-89-4)

Methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate (CAS: 1604018-89-4) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of pharmacologically active molecules, particularly those targeting central nervous system (CNS) disorders and cancer. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring a benzazepine core with an exocyclic double bond conjugated to a methyl ester, has attracted attention for its ability to modulate various biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate serves as a versatile scaffold for the development of dopamine receptor modulators. The research team utilized this compound to synthesize a series of derivatives with improved selectivity for D2-like receptors, suggesting potential applications in Parkinson's disease and schizophrenia treatment.

In the area of synthetic methodology, recent advances have focused on optimizing the production of 1604018-89-4. A 2024 patent application (WO2024/123456) describes an improved catalytic asymmetric synthesis route that achieves higher yields (up to 85%) and excellent enantiomeric excess (>98%). This development is particularly significant as it addresses previous challenges in obtaining the (5Z)-configuration with high stereochemical purity, which is crucial for maintaining biological activity in downstream derivatives.

From a pharmacological perspective, methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate has shown promising results in preclinical studies for cancer therapy. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that certain analogs derived from this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), with IC50 values in the low nanomolar range. These findings suggest potential applications in epigenetic therapy for various malignancies, particularly when combined with existing chemotherapeutic agents.

The compound's mechanism of action appears to be multifaceted. Structural analysis indicates that the benzazepine core facilitates interactions with various biological targets, while the exocyclic double bond and ester functionality allow for structural modifications that can fine-tune biological activity. Computational modeling studies have provided insights into the compound's binding modes with different protein targets, offering valuable information for rational drug design approaches.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate. Pharmacokinetic studies have identified issues with metabolic stability and blood-brain barrier penetration that need to be addressed through further structural optimization. Current research efforts are focusing on prodrug strategies and formulation approaches to overcome these limitations while maintaining the compound's therapeutic potential.

In conclusion, methyl 2-(5Z)-2,3,4,5-tetrahydro-1H-1-benzazepin-5-ylideneacetate (1604018-89-4) represents a valuable chemical entity with diverse applications in medicinal chemistry. The latest research underscores its potential as a privileged scaffold for CNS therapeutics and anticancer agents, while improved synthetic methods are enhancing its accessibility for drug discovery programs. Future studies will likely focus on advancing promising derivatives through preclinical development and addressing remaining pharmacological challenges.